Cas no 674346-88-4 (Iodozinc(1+) 4-fluorobenzen-1-ide)

• Product Name: Iodozinc(1+) 4-fluorobenzen-1-ide
• CAS No: 674346-88-4
• MF: C₆H₄FIZn
• MW: 287.40783405304
• MDL: MFCD01311394
• CID: 2797537
• PubChem ID: 25191539
• Update Time: 2025-11-02

Iodozinc(1+) 4-fluorobenzen-1-ide Chemical and Physical Properties

Names and Identifiers

• fluorobenzene;iodozinc(1+)
• MFCD01311394
• Zinc, (4-fluorophenyl)iodo-
• 4-Fluorophenylzinc iodide
• DTXCID30599750
• DTXSID10649000
• 4-Fluorophenylzinc iodide, 0.5 M in THF
• Iodozinc(1+) 4-fluorobenzen-1-ide
• 4-Fluorophenylzinc iodide, 0.50 M in THF
• 674346-88-4

• MDL： MFCD01311394
• Inchi： 1S/C6H4F.HI.Zn/c7-6-4-2-1-3-5-6;;/h2-5H;1H;/q-1;;+2/p-1
• InChI Key： VZLCVHMBADSPLB-UHFFFAOYSA-M
• SMILES： I[Zn+].FC1C=C[C-]=CC=1

Computed Properties

• Exact Mass: 285.86332Da
• Monoisotopic Mass: 285.86332Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Iodozinc(1+) 4-fluorobenzen-1-ide

Exploring Iodozinc(1+) 4-fluorobenzen-1-ide (CAS No. 674346-88-4): Properties, Applications, and Emerging Trends

Iodozinc(1+) 4-fluorobenzen-1-ide (CAS 674346-88-4) is a specialized organozinc compound that has garnered significant attention in modern synthetic chemistry and material science. This compound, characterized by its unique iodozinc cation and 4-fluorobenzen-1-ide anion, serves as a versatile intermediate in organic synthesis and catalysis. Its molecular structure combines the reactivity of zinc with the electron-withdrawing properties of fluorine, making it valuable for constructing complex molecular frameworks.

The growing interest in iodozinc compounds like Iodozinc(1+) 4-fluorobenzen-1-ide is driven by their role in cross-coupling reactions, a hot topic in pharmaceutical and agrochemical research. Researchers are increasingly exploring fluorinated aromatic zinc reagents due to their stability and selectivity, which align with the demand for greener and more efficient synthetic methods. This compound’s ability to participate in Negishi-type couplings has made it a subject of study in drug discovery pipelines, particularly for introducing fluorine into bioactive molecules—a trend amplified by the rise of fluorinated APIs (Active Pharmaceutical Ingredients).

From a technical perspective, CAS 674346-88-4 exhibits notable solubility in polar aprotic solvents like THF and DMF, which is critical for its applications in homogeneous catalysis. The 4-fluorophenyl moiety enhances its compatibility with aryl halides, enabling precise functionalization in medicinal chemistry projects. Recent publications highlight its utility in synthesizing fluorinated liquid crystals for advanced display technologies, responding to the booming demand for high-performance OLED materials.

The market dynamics surrounding Iodozinc(1+) 4-fluorobenzen-1-ide reflect broader shifts toward sustainable chemistry. With the pharmaceutical industry’s focus on late-stage fluorination techniques, this compound’s role as a zinc-based fluorinating agent has gained traction. Environmental considerations also come into play, as zinc reagents often present lower toxicity profiles compared to traditional palladium catalysts—a key selling point in regulatory-driven markets.

Innovative applications of 674346-88-4 extend to polymer chemistry, where its fluorozincate structure facilitates controlled radical polymerizations. This aligns with industrial needs for specialty polymers with tailored thermal and optical properties. Furthermore, the compound’s stability under anhydrous conditions makes it suitable for air-sensitive syntheses, a frequent requirement in cutting-edge electronic material production.

Quality control standards for Iodozinc(1+) 4-fluorobenzen-1-ide emphasize rigorous moisture exclusion and spectroscopic validation (¹H/¹⁹F NMR). These protocols address common user queries about compound purity and storage stability—topics frequently searched in academic and industrial forums. The compound’s shelf-life considerations under nitrogen atmospheres are particularly relevant for laboratories optimizing organometallic reagent handling workflows.

Emerging research directions explore CAS 674346-88-4 in photoredox catalysis systems, capitalizing on zinc’s redox properties. This intersects with the explosive growth of visible-light-mediated transformations, a trending subject in chemistry publications. Such applications position the compound as a potential enabler of energy-efficient synthetic pathways, resonating with global sustainability initiatives.

Safety profiles of iodozinc derivatives like this compound are frequently compared to other organometallics in safety data sheets. While not classified as hazardous under standard protocols, proper handling guidelines for moisture-sensitive reagents remain crucial—a point often emphasized in chemical safety training modules and industry best practices documentation.

The synthesis scalability of Iodozinc(1+) 4-fluorobenzen-1-ide continues to improve through continuous flow chemistry approaches. This advancement responds to manufacturing sector demands for batch-to-batch consistency in intermediate production. Process chemists particularly value its crystalline form for precise stoichiometric control in multi-step syntheses.

Looking ahead, the compound’s potential in bioorthogonal chemistry applications is being investigated, tapping into the growing field of in vivo labeling techniques. Its fluorine-zinc synergy may enable new probes for biomedical imaging, aligning with the expanding diagnostics market. Patent analyses reveal increasing IP activity around related fluorozinc organometallics, signaling commercial interest in this chemical space.